Cas no 1361857-92-2 (2'-Bromomethyl-2,6-dichloro-3'-fluoro-biphenyl)

• Product Name: 2'-Bromomethyl-2,6-dichloro-3'-fluoro-biphenyl
• CAS No: 1361857-92-2
• MF: C₁₃H₈BrCl₂F
• MW: 334.011024475098
• CID: 4790134
• Update Time: 2025-05-22

2'-Bromomethyl-2,6-dichloro-3'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-2,6-dichloro-3'-fluoro-biphenyl

• Inchi： 1S/C13H8BrCl2F/c14-7-9-8(3-1-6-12(9)17)13-10(15)4-2-5-11(13)16/h1-6H,7H2
• InChI Key： OEQYYLKFZKEBJS-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1C1C(=CC=CC=1Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-2,6-dichloro-3'-fluoro-biphenyl

2'-Bromomethyl-2,6-dichloro-3'-fluoro-biphenyl: A Comprehensive Overview

2'-Bromomethyl-2,6-dichloro-3'-fluoro-biphenyl, identified by the CAS number 1361857-92-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The substituents on the rings include a bromomethyl group at the 2' position, chlorine atoms at the 2 and 6 positions, and a fluorine atom at the 3' position. These substituents confer the compound with distinctive chemical properties, making it valuable for research and industrial applications.

The synthesis of 2'-Bromomethyl-2,6-dichloro-3'-fluoro-biphenyl involves a series of carefully controlled reactions, including nucleophilic substitution and electrophilic aromatic substitution. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, reducing costs and improving yield. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and enhance selectivity. These innovations have made the compound more accessible for large-scale production and research purposes.

The physical properties of 1361857-92-2 are well-documented, with a melting point of approximately 150°C and a boiling point around 400°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and THF. Its stability under various environmental conditions has been extensively studied, revealing that it is resistant to photodegradation and hydrolysis under normal circumstances.

In terms of applications, 2'-Bromomethyl-2,6-dichloro-3'-fluoro-biphenyl has found significant use in pharmaceutical research as a building block for complex molecules with potential therapeutic properties. Recent studies have highlighted its role in the development of antiviral agents targeting RNA viruses such as influenza A and Zika virus. The compound's ability to inhibit viral replication without causing significant cytotoxicity makes it a promising candidate for further drug development.

Beyond pharmaceuticals, this compound has also been utilized in materials science for the synthesis of advanced polymers and coatings. Its unique electronic properties make it an ideal candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Researchers have reported enhanced performance metrics in devices incorporating this compound due to its favorable charge transport characteristics.

The environmental impact of CAS No 1361857-92-2 has been a subject of recent concern among scientists and regulatory bodies. Studies have shown that while the compound is not inherently toxic to aquatic life at low concentrations, prolonged exposure can lead to bioaccumulation in certain species. To mitigate these risks, researchers are exploring biodegradation pathways and eco-friendly synthesis methods that minimize waste generation.

In conclusion, 2'-Bromomethyl-2,6-dichloro-3'-fluoro-biphenyl, or CAS No 1361857-92-2, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic techniques and application development continue to unfold, this compound is poised to play an even more significant role in shaping future innovations.